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Compound of Interest

Methyl 3-(2-fluorophenyl)-3-
Compound Name:
oxopropanoate

Cat. No.: B181616

CAS Number: 185302-86-7

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-(2-fluorophenyl)-3-oxopropanoate is a fluorinated B-keto ester of significant interest
in synthetic organic chemistry and drug discovery. Its structural features, particularly the
presence of a fluorine atom on the phenyl ring, impart unique chemical properties that are
valuable for the synthesis of novel heterocyclic compounds and pharmacologically active
molecules. This technical guide provides a detailed overview of its chemical properties, a
plausible synthetic route based on established methodologies, and its potential applications in
medicinal chemistry. While specific experimental data for this compound is not widely
published, this paper compiles relevant information and provides theoretical frameworks for its
synthesis and characterization.

Chemical Properties and Structure

Methyl 3-(2-fluorophenyl)-3-oxopropanoate is an organic compound with the molecular
formula C10H9FOs3 and a molecular weight of 196.18 g/mol .[1][2] Its structure features a methyl
ester, a ketone, and a 2-fluorophenyl group. The presence of the electron-withdrawing fluorine
atom on the aromatic ring influences the reactivity of the carbonyl groups and the acidity of the
o-protons.
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Table 1: Physicochemical Properties

Property Value
CAS Number 185302-86-7
Molecular Formula C10H9FOs3

Molecular Weight 196.18 g/mol [1][2]
Appearance White to off-white solid (predicted)
- Soluble in common organic solvents (e.g., DCM,
Solubility
EtOAc, THF)
) Typically >95% (as supplied by commercial
Purity
vendors)[3]
Synthesis

While a specific, detailed experimental protocol for the synthesis of Methyl 3-(2-

fluorophenyl)-3-oxopropanoate is not readily available in published literature, a highly

plausible and commonly employed method is the Claisen condensation. This reaction involves

the condensation of an ester with a ketone or another ester in the presence of a strong base.

For the synthesis of Methyl 3-(2-fluorophenyl)-3-oxopropanoate, the logical precursors

would be methyl 2-fluorobenzoate and methyl acetate, using a strong base such as sodium

methoxide.

Proposed Experimental Protocol: Claisen Condensation

Reaction Scheme:

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-189-S1.pdf
https://patents.google.com/patent/US5675034A/pt
https://www.bldpharm.com/products/185302-86-7.html
https://www.benchchem.com/product/b181616?utm_src=pdf-body
https://www.benchchem.com/product/b181616?utm_src=pdf-body
https://www.benchchem.com/product/b181616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reagents

Reactants

Product
Methyl acetate

Methyl 3-(2-fluorophenyl)-3-oxopropanoate

Methyl 2-fluorobenzoate

Methyl 3-(2-fluorophenyl)-3-oxopropanoate

Pyrazole derivative

—7

Hydrazine derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Methyl 3-(2-fluorophenyl)-3-
oxopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181616#methyl-3-2-fluorophenyl-3-oxopropanoate-
cas-number-185302-86-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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